Cas no 2200861-77-2 (2λ?-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride)

• Product Name: 2λ?-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride
• CAS No: 2200861-77-2
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• MDL: MFCD29060148
• CID: 5290295
• PubChem ID: 134128321
• Update Time: 2026-03-10

2λ?-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2lambda6-thia-6-azaspiro[3.5]nonane-2,2-dione hydrochloride
• 2-thia-6-azaspiro[3.5]nonane 2,2-dioxide hydrochloride
• 2λ?-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride
• 2lambda-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride
• 2200861-77-2
• SCHEMBL25277235
• 2lambda6-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride
• 2lambda6-thia-6-azaspiro[3.5]nonane-2,2-dione hydrochloride
• G85677
• EN300-21639018

• MDL： MFCD29060148
• Inchi： 1S/C7H13NO2S.ClH/c9-11(10)5-7(6-11)2-1-3-8-4-7;/h8H,1-6H2;1H
• InChI Key： OYRITEHMJMEIEA-UHFFFAOYSA-N
• SMILES： O=S1(CC2(CNCCC2)C1)=O.Cl

Computed Properties

• Exact Mass: 211.0433776g/mol
• Monoisotopic Mass: 211.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on 2λ?-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride

Recent Advances in the Study of 2λ?-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride (CAS: 2200861-77-2)

The compound 2λ?-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride (CAS: 2200861-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) drugs. Recent studies have focused on its unique structural features, which contribute to its ability to modulate specific biological targets with high selectivity and efficacy.

One of the key areas of investigation has been the compound's interaction with gamma-aminobutyric acid (GABA) receptors. Preliminary in vitro and in vivo studies suggest that 2λ?-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride acts as a potent positive allosteric modulator (PAM) of GABA_A receptors, which could have implications for the treatment of anxiety disorders, epilepsy, and insomnia. The hydrochloride salt form enhances the compound's solubility and bioavailability, making it a more viable candidate for further drug development.

Another notable aspect of recent research is the exploration of the compound's pharmacokinetic properties. Studies have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. The spirocyclic core of the molecule contributes to its metabolic stability, reducing the likelihood of rapid degradation in the body. These findings are particularly encouraging for the development of long-acting formulations.

In addition to its potential CNS applications, 2λ?-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride has also been investigated for its anti-inflammatory properties. Recent data indicate that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, through modulation of the NF-κB signaling pathway. This dual functionality—targeting both neurological and inflammatory pathways—positions the compound as a versatile therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's specificity and minimizing potential side effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. For instance, variations in the sulfonamide moiety are being explored to improve binding affinity and reduce off-target interactions. Computational modeling and high-throughput screening are being employed to identify the most promising derivatives.

In conclusion, 2λ?-thia-8-azaspiro[3.5]nonane 2,2-dioxide;hydrochloride (CAS: 2200861-77-2) represents a compelling candidate for further drug development. Its unique spirocyclic structure, combined with its multifaceted biological activity, offers numerous opportunities for innovation in the treatment of CNS and inflammatory disorders. Ongoing research will be critical to fully elucidate its mechanisms of action and translate these findings into clinically viable therapies.